Cas no 1183845-87-5 (1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1183845-87-5
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 6339006
• PubChem ID: 60874050
• Update Time: 2025-10-28

1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one
• 1-[2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenyl]ethanone
• 1183845-87-5
• CS-0274761
• EN300-1293067
• 1-[2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
• 1-(2-Fluoro-6-(4-methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
• DTXSID001205136

• Inchi： 1S/C12H11FN2O/c1-8-6-14-15(7-8)11-5-3-4-10(13)12(11)9(2)16/h3-7H,1-2H3
• InChI Key： ZXDMOORCQXFXPV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)=O)N1C=C(C)C=N1

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one

Introduction to 1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1183845-87-5)

1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1183845-87-5, represents a fascinating intersection of fluorinated aromatic systems and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both a fluoro-substituent and a 4-methyl-1H-pyrazol-1-yl group in its molecular framework suggests potential advantages in terms of metabolic stability, bioavailability, and binding affinity to biological targets.

The phenylethanone core of this molecule is a well-documented pharmacophore in the development of bioactive agents. Its ability to interact with various enzymes and receptors has been extensively studied, leading to the identification of several lead compounds for therapeutic applications. The incorporation of a fluoro atom at the C2 position of the phenyl ring is particularly noteworthy, as fluorine substitution can modulate electronic properties, lipophilicity, and metabolic degradation pathways. This modification has been widely employed in the pharmaceutical industry to enhance drug-like properties, including improved pharmacokinetics and reduced susceptibility to enzymatic degradation.

The 4-methyl-1H-pyrazol-1-yl moiety adds another layer of complexity to this compound, introducing a nitrogen-containing heterocycle that is known for its role in stabilizing molecular structures and enhancing binding interactions. Pyrazole derivatives have been extensively investigated for their biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these structural elements in 1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one suggests potential therapeutic relevance across multiple disease areas.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the interactions between this compound and biological targets with greater precision. Studies have indicated that the fluoro-substituted phenylethanone scaffold may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory diseases. The pyrazole ring further enhances these interactions by providing additional hydrogen bonding opportunities and steric hindrance that can optimize binding affinity.

In addition to its pharmacological potential, the synthesis of 1-2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one has been optimized through various methodologies to ensure high yield and purity. Modern synthetic approaches, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These advancements in synthetic chemistry have not only facilitated the production of this compound but also opened avenues for the development of analogues with tailored properties.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to the fluoro-substituent, pyrazole ring, or phenylethanone core may influence biological activity. This rational approach has led to the identification of novel derivatives with enhanced potency and selectivity. For instance, recent studies have explored the impact of varying the substitution pattern on the pyrazole ring, demonstrating how subtle changes can significantly alter pharmacological outcomes.

From a broader perspective, compounds like 1-2-fluoro-6-(4-methyl-1H-pyrazol-1-y)phenylethan-1-one exemplify the growing importance of fluorinated heterocycles in modern drug discovery. The ability to fine-tune electronic properties and metabolic profiles through strategic fluorination has revolutionized medicinal chemistry over the past few decades. As research continues to uncover new applications for this class of compounds, their role in developing next-generation therapeutics is likely to expand further.

The versatility of this molecule also extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for chemists investigating novel synthetic pathways and functional materials. For example, derivatives of this compound have been explored as intermediates in the synthesis of advanced polymers and agrochemicals, highlighting its broad utility across multiple scientific disciplines.

In conclusion, 1-2-fluoro-6-(4-methyl-lH-pyrazol-l-y)phenylethan-l-one (CAS No. 1183845-S7-S) represents a promising candidate for further exploration in drug discovery and material science. Its combination of a fluoro-substituted phenyl ring, a pyrazole moiety, and an ethanone core endows it with unique properties that make it suitable for addressing challenges in medicinal chemistry and beyond. As research progresses, this compound is expected to contribute significantly to advancements in therapeutic development and innovative material design.